Cas no 119771-23-2 ((S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid)
(S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-(4-boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoicacid
- (2S)-3-(4-boronophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- EOS-61314
- 4-Borono-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine
- N-(tert-Butoxycarbonyl)-4-(dihydroxyboryl)-L-phenylalanine
- Exit [Product Synonyms] (S)-3-(4-boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoicacid
- (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid
- N-Boc-4-borono-L-phenylalanine
- (2S)-2-(t-butoxycarbonylamino)-3-[4-(dihydroxy boranyl)phenyl] propionic acid
- Boc-Phe{4-B(OH)2}-OH
- (2S)-2-(t-butoxycarbonylamino)-3-[4-(dihydroxyboranyl)phenyl]propionic acid
- (s)-3-(4-boronophenyl)-2-(tert-butoxycarbonylamino)propanoic acid
- L-PHENYLALANINE, 4-BORONO-N-[(1,1-DIMETHYLETHOXY)CARBONYL]-
- 1507344-43-5
- (2S)-2-[(t-butoxycarbonyl)amino]-3-[4-(dihydroxyboranyl)phenyl]propionic acid
- SCHEMBL909651
- CS-0059703
- AS-55632
- (S)-3-(4-Boronophenyl)-2-((t-butoxycarbonyl)amino)propanoic acid
- MFCD01860642
- DB-102384
- AKOS027326360
- (S)-3-(4-Boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
- Boc-4-Borono-L-Phenylalanine
- SGRRXMOSJYUMBY-NSHDSACASA-N
- 119771-23-2
- starbld0002025
- (S)-BOC-ALANYLPHENYL-4-BORONIC ACID
- (S)-3-(4-(Borono-10B)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
- (2S)-2-(t-butoxycarbonylamino)-3-[4-(dihydroxy boranyl)phenyl]propionic acid
- AC-31311
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(dihydroxyboranyl)phenyl]propanoic acid
- [(S)-3-(4-boronophenyl)-2-((tertbutoxycarbonyl)amino)propanoic acid]
- ((S)-3-(4-boronophenyl)-2-((tertbutoxycarbonyl)amino)propanoic acid)
- 813-282-2
-
- MDL: MFCD01860642
- Inchi: 1S/C14H20BNO6/c1-14(2,3)22-13(19)16-11(12(17)18)8-9-4-6-10(7-5-9)15(20)21/h4-7,11,20-21H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
- InChI Key: SGRRXMOSJYUMBY-NSHDSACASA-N
- SMILES: O(C(N[C@H](C(=O)O)CC1C=CC(B(O)O)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 309.1383675g/mol
- Monoisotopic Mass: 309.1383675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.9 g/l) (25 º C),
(S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0059703-5g |
(S)-3-(4-Boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid |
119771-23-2 | ≥97.0% | 5g |
$46.0 | 2022-04-28 | |
| ChemScence | CS-0059703-10g |
(S)-3-(4-Boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid |
119771-23-2 | ≥97.0% | 10g |
$56.0 | 2022-04-28 | |
| ChemScence | CS-0059703-25g |
(S)-3-(4-Boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid |
119771-23-2 | ≥97.0% | 25g |
$126.0 | 2022-04-28 | |
| ChemScence | CS-0059703-100g |
(S)-3-(4-Boronophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid |
119771-23-2 | ≥97.0% | 100g |
$501.0 | 2022-04-28 | |
| Chemenu | CM119721-5g |
N-Boc-4-borono-L-phenylalanine |
119771-23-2 | 95% | 5g |
$63 | 2022-09-04 | |
| Chemenu | CM119721-10g |
N-Boc-4-borono-L-phenylalanine |
119771-23-2 | 95% | 10g |
$*** | 2023-04-03 | |
| Chemenu | CM119721-25g |
N-Boc-4-borono-L-phenylalanine |
119771-23-2 | 95% | 25g |
$*** | 2023-04-03 | |
| abcr | AB478674-1 g |
(S)-3-(4-Boronophenyl)-2-((t-butoxycarbonyl)amino)propanoic acid, 95%; . |
119771-23-2 | 95% | 1g |
€86.40 | 2023-06-15 | |
| abcr | AB478674-5 g |
(S)-3-(4-Boronophenyl)-2-((t-butoxycarbonyl)amino)propanoic acid, 95%; . |
119771-23-2 | 95% | 5g |
€131.10 | 2023-06-15 | |
| abcr | AB478674-25 g |
(S)-3-(4-Boronophenyl)-2-((t-butoxycarbonyl)amino)propanoic acid, 95%; . |
119771-23-2 | 95% | 25g |
€305.40 | 2023-06-15 |
(S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid
Introduction to (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid (CAS No. 119771-23-2)
(S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid, with the CAS number 119771-23-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics and novel drug candidates. Its unique structural features, including a chiral center and a boronic acid moiety, make it an invaluable building block for medicinal chemists.
The compound's structure consists of a propanoic acid backbone, modified with a tert-butoxycarbonyl (Boc) group at the second carbon and a 4-borophenyl group at the third carbon. The presence of the chiral center at the second carbon imparts stereoselectivity to its applications, which is critical in pharmaceutical development where enantiomeric purity can significantly influence drug efficacy and safety. The Boc group not only protects the carboxylic acid functionality but also enhances the stability of the compound during synthetic processes.
In recent years, there has been a surge in research focused on boronic acid-containing compounds due to their versatile reactivity and biological activity. Boronic acids are known for their ability to form stable complexes with diols, making them useful in various biochemical applications, including protease inhibition and glycosylation studies. The 4-borophenyl substituent in (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid further enhances its potential for such interactions, opening up possibilities for its use in designing novel biomimetic agents.
The pharmaceutical industry has increasingly leveraged this compound in the synthesis of protease inhibitors, which are essential in treating diseases such as cancer, HIV, and hepatitis C. Protease inhibitors often require precise stereochemistry to bind effectively to their target enzymes. The chiral nature of (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid makes it an ideal candidate for constructing such inhibitors, ensuring high enantiomeric purity and improved pharmacological properties.
Moreover, the Boc-protected group provides an additional layer of functional control, allowing chemists to manipulate reactivity while maintaining structural integrity. This feature is particularly useful in multi-step synthetic routes where selective protection and deprotection are required. The compound's stability under various reaction conditions also makes it a preferred choice for industrial-scale synthesis.
Recent advancements in drug discovery have highlighted the importance of boronic acid derivatives in developing next-generation therapeutics. For instance, research has demonstrated that boronic acids can be incorporated into peptidomimetics, which are designed to mimic natural peptides with enhanced stability and bioavailability. The structural motif of (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid aligns well with these emerging trends, suggesting its potential application in creating innovative peptidomimetic drugs.
The role of this compound extends beyond protease inhibition. It has also been explored in the development of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their overactivity is often associated with tumor growth and progression. By designing inhibitors that specifically target these kinases, researchers aim to develop treatments that selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells.
The chiral center in (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid is particularly significant in this context, as it allows for the synthesis of enantiomerically pure inhibitors. This purity is essential for ensuring that the inhibitor binds selectively to its target kinase without affecting other enzymes or biological pathways. Studies have shown that even small differences in enantiomeric purity can lead to significant variations in drug efficacy and toxicity.
In addition to its applications in drug development, this compound has found utility in materials science and nanotechnology. Boronic acids are known for their ability to self-assemble into supramolecular structures, which can be exploited for creating novel materials with tailored properties. For example, researchers have used boronic acid derivatives to develop smart materials that can respond to environmental stimuli such as pH changes or temperature variations.
The versatility of (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid lies not only in its structural features but also in its reactivity. The boronic acid moiety can participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis for constructing complex molecular architectures. This reactivity makes it a valuable tool for chemists working on diverse synthetic challenges.
The Boc-protected group also offers flexibility in synthetic design. It can be removed under specific conditions to reveal the free carboxylic acid functionality, allowing further derivatization or conjugation with other molecules. This adaptability is particularly useful when designing multifunctional molecules that require multiple functional groups at different positions.
Recent research has also explored the use of this compound in biocatalysis and green chemistry initiatives. By incorporating boronic acids into enzymatic systems, researchers aim to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. The stability and reactivity of (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid make it an attractive candidate for such applications.
In conclusion, (S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid (CAS No. 119771-23-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and nanotechnology. Its unique structural features—chiral center、4-borophenyl substituent、and Boc protection—make it an invaluable intermediate for synthesizing bioactive molecules with enhanced stability and selectivity。The ongoing research into boronic acid derivatives continues to uncover new possibilities for this compound,underscoring its importance as a building block for innovative therapeutics and materials。
119771-23-2 ((S)-3-(4-Boronophenyl)-2-(Tert-Butoxycarbonyl)Propanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)